Cas no 107622-43-5 (1,2-Benzenediol, 3-(1H-indol-2-yl)-)

• Product Name: 1,2-Benzenediol, 3-(1H-indol-2-yl)-
• CAS No: 107622-43-5
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 1183691
• PubChem ID: 11436053
• Update Time: 2025-04-20

1,2-Benzenediol, 3-(1H-indol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3-(1H-indol-2-yl)-
• 3-(1H-indol-2-yl)benzene-1,2-diol
• 107622-43-5
• LKSROJNHUVRZSN-UHFFFAOYSA-
• InChI=1/C14H11NO2/c16-13-7-3-5-10(14(13)17)12-8-9-4-1-2-6-11(9)15-12/h1-8,15-17H
• DTXSID80465810

• Inchi： 1S/C14H11NO2/c16-13-7-3-5-10(14(13)17)12-8-9-4-1-2-6-11(9)15-12/h1-8,15-17H
• InChI Key： LKSROJNHUVRZSN-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C1=CC2C=CC=CC=2N1)O

Computed Properties

• Exact Mass: 224.0712
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 53.35